Cas no 942002-55-3 (N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 942002-55-3
• MF: C₁₇H₁₄N₂O₃S₂
• MW: 358.434661388397
• CID: 5502998
• Update Time: 2025-07-15

N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Inchi： 1S/C17H14N2O3S2/c1-23-13-7-4-8-14-15(13)18-17(24-14)19-16(20)12-9-21-10-5-2-3-6-11(10)22-12/h2-8,12H,9H2,1H3,(H,18,19,20)
• InChI Key： LAZYDULYQHTEMH-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OC(C(NC2=NC3=C(SC)C=CC=C3S2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Introduction to N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 942002-55-3)

N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 942002-55-3, represents a fascinating blend of heterocyclic structures that are known for their diverse biological activities. The molecular architecture of this compound incorporates key pharmacophoric elements, including a benzothiazole moiety and a dihydrobenzodioxine scaffold, which are widely recognized for their potential in modulating various biological pathways.

The benzothiazole ring system is particularly noteworthy due to its presence in numerous pharmacologically active agents. It serves as a versatile pharmacophore, contributing to the binding affinity and specificity of drug molecules towards their target receptors. In particular, the presence of a methylsulfanyl group at the 4-position of the benzothiazole ring adds an additional layer of complexity to the compound's interactions with biological targets. This substitution pattern has been strategically employed in medicinal chemistry to enhance solubility, metabolic stability, and overall pharmacological efficacy.

Furthermore, the dihydrobenzodioxine moiety is another critical component of this compound that warrants detailed examination. Dihydrobenzodioxines are known for their role in various therapeutic applications, including their anti-inflammatory and antioxidant properties. The integration of this scaffold with the benzothiazole ring in N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide suggests a potential synergistic effect between these two structural motifs, which could lead to novel pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These computational studies have highlighted the potential of N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide as a lead compound for further development. Specifically, simulations have indicated that this compound may interact with proteins involved in metabolic pathways and signal transduction processes, suggesting its potential as an inhibitor or modulator of these pathways.

In vitro studies have begun to elucidate the biological activity of N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide. Initial experiments have demonstrated promising results in terms of inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer biology. The compound's ability to modulate these pathways is attributed to its unique structural features, particularly the interplay between the benzothiazole and dihydrobenzodioxine moieties.

The synthesis of N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves multi-step organic transformations that showcase the expertise of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as substituted benzothiazoles and dihydrobenzodioxines. These intermediates are then coupled using advanced coupling techniques like palladium-catalyzed cross-coupling reactions or nucleophilic substitutions. The final step involves carboxamide formation, which is achieved through reactions with appropriate carboxylic acid derivatives under controlled conditions.

The stereochemistry of N-4-(methylsulfanyl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is another critical aspect that has been carefully considered during its synthesis. The dihydrobenzodioxine scaffold possesses a chiral center that can exist as either an enantiomer or a racemic mixture. The choice of enantiomer can significantly influence the biological activity of the compound due to differences in stereoselective interactions with biological targets. Current research efforts are focused on developing efficient methods for the resolution or synthesis of pure enantiomers to optimize pharmacological outcomes.

The potential therapeutic applications of N-4-(methylsulfanyl)-1,3-benzothiazol-2-yllarge; 23-dihydro-l; 44-benzo(dioxi ne)-22-carboxam ide are vast and varied. Given its structural features and demonstrated biological activity; this compound holds promise as a candidate for treating inflammatory diseases; neurodegenerative disorders; and even certain types of cancer. Its ability to interact with multiple biological targets suggests that it may be developed into a polypharmacological agent capable of addressing complex pathological conditions.

As research progresses; additional derivatives of N-l(l-methylsulfanyl)l; 33-benzo thia zoloyl)22; 33-dihydro-l; 44 -benz odio x ine -22 -car boxam ide are likely to be explored to further enhance its pharmacological properties. Structural modifications such as changes in substitution patterns; ring sizes; or functional groups can be systematically investigated using high-throughput screening techniques and combinatorial chemistry approaches. These strategies will enable researchers to rapidly identify novel analogs with improved potency; selectivity; and pharmacokinetic profiles.

The regulatory landscape for new drug development also plays a crucial role in determining how quickly compounds like N-l(l-methylsulfanyl)l; 33 -ben zothia zoly l)22 ; 33 -dihydro-l ; 44 -benzo(dioxi ne) -22 -car boxam ide can progress from laboratory research into clinical use. Compliance with Good Manufacturing Practices (GMP); rigorous toxicology studies; and comprehensive clinical trials are essential steps that must be undertaken before any new therapeutic agent can be approved for human use. However; given its promising preclinical data; this compound represents an exciting opportunity for future drug development initiatives.

In conclusion; N-l(l-methylsulfanyl)l ; 33 -ben zothia zoly l)22 ; 33 -dihydro-l ; 44 -benzo(dioxi ne) -22 -car boxam ide (CAS No.94200255) stands out as a significant advancement in pharmaceutical chemistry due to its innovative structure ; diverse biological activities ; and potential therapeutic applications . Ongoing research efforts aimed at elucidating its mechanism(s)of action ; optimizing synthetic methodologies ; exploring derivative libraries ; and navigating regulatory requirements will ultimately determine whether this compound fulfills its promise as an effective new therapeutic agent .